Cas no 899991-27-6 (1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899991-27-6
• MF: C₂₁H₂₀N₂O₂S
• MW: 364.460703849792
• CID: 5501019
• Update Time: 2025-07-14

1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methylphenyl)methyl]-N-(2-methylsulfanylphenyl)-2-oxopyridine-3-carboxamide
• 1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H20N2O2S/c1-15-8-3-4-9-16(15)14-23-13-7-10-17(21(23)25)20(24)22-18-11-5-6-12-19(18)26-2/h3-13H,14H2,1-2H3,(H,22,24)
• InChI Key： VSDWTJVLCCQOPQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2C)C=CC=C1C(NC1=CC=CC=C1SC)=O

Additional information on 1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899991-27-6)

The compound 1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 899991-27-6, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in therapeutic interventions. The presence of multiple pharmacophoric elements, including a dihydropyridine core and functionalized aromatic rings, positions this compound as a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of novel pharmaceutical agents. Dihydropyridines are known for their structural versatility and biological activity, making them valuable scaffolds for designing compounds with enhanced pharmacological properties. The specific substitution pattern in 1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide contributes to its unique chemical profile, which may influence its interactions with biological targets.

The N-substituent at the 2-position of the dihydropyridine ring is particularly noteworthy, as it introduces a methylsulfanyl group (–SCH₃). This moiety is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the phenyl ring at the 3-position carries a methyl group, further modulating the compound's electronic and steric properties. These structural features collectively contribute to the compound's potential binding affinity and selectivity towards specific biological receptors.

In the realm of medicinal chemistry, the synthesis and characterization of heterocyclic compounds like 1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide are of paramount importance. The dihydropyridine scaffold is well-documented for its role in cardiovascular therapy, particularly in calcium channel blockers. However, modifications to this core structure can lead to compounds with novel mechanisms of action and therapeutic applications.

Current research trends indicate that functionalized aromatic rings play a crucial role in modulating drug efficacy and pharmacokinetics. The methylsulfanyl-substituted phenyl ring in this compound may enhance its solubility and bioavailability while also influencing its metabolic pathways. Such structural modifications are often employed to improve drug-like properties, ensuring that the compound can traverse biological barriers effectively.

The pharmacological potential of 1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide has not yet been fully elucidated. However, preliminary computational studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in inflammatory and neurological disorders. The precise biological activity will depend on factors such as molecular geometry, electronic distribution, and interactions with cellular components.

Advanced spectroscopic techniques have been instrumental in characterizing this compound's molecular structure. Nuclear magnetic resonance (NMR) spectroscopy has revealed detailed information about the connectivity and environment of atomic nuclei within the molecule. Additionally, mass spectrometry has confirmed the molecular weight and fragmentation patterns consistent with the proposed structure.

The synthesis of 1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic transformations that highlight the synthetic ingenuity required in medicinal chemistry. Key steps include condensation reactions to form the dihydropyridine core, followed by functionalization at select positions using appropriate reagents. Each synthetic step must be carefully optimized to ensure high yield and purity.

In conclusion, 1-(2-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo -1 , 2 -dihydro py rid ine -3 -carboxamide ( CAS No . 899991 -27 -6 ) represents a compelling example of how structural modifications can lead to novel pharmacological entities. Its unique combination of functional groups makes it a valuable tool for further investigation into potential therapeutic applications . As research progresses , this compound may emerge as a lead candidate for drug development , contributing to advancements in medicine.